Cas no 213479-90-4 (1,2-Ethanediol,1-(4-fluorophenyl)-, (1S)-)
213479-90-4 structure
Product Name:1,2-Ethanediol,1-(4-fluorophenyl)-, (1S)-
CAS No:213479-90-4
MF:C8H9FO2
MW:156.154266119003
CID:242697
PubChem ID:11412509
Update Time:2025-04-19
1,2-Ethanediol,1-(4-fluorophenyl)-, (1S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediol,1-(4-fluorophenyl)-, (1S)-
- 1,2-Ethanediol,1-(4-fluorophenyl)-,(1S)-(9CI)
- 17951-22-3
- 1,2-ETHANEDIOL, 1-(P-FLUOROPHENYL)-
- 1-(4-fluorophenyl)-1,2-ethanediol
- 213479-90-4
- EN300-1240451
- 1,2-Ethanediol,1-(4-fluorophenyl)-,(1R)-(9CI)
- SCHEMBL1155019
- 1-(4-fluorophenyl)ethane-1,2-diol
- AKOS006325184
- NAALXDNDAVNHAC-UHFFFAOYSA-N
-
- Inchi: 1S/C8H9FO2/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,10-11H,5H2
- InChI Key: NAALXDNDAVNHAC-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(CO)O
Computed Properties
- Exact Mass: 156.05867
- Monoisotopic Mass: 156.05865769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,2-Ethanediol,1-(4-fluorophenyl)-, (1S)- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
213479-90-4 (1,2-Ethanediol,1-(4-fluorophenyl)-, (1S)-) Related Products
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